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Compound of Interest

2-chloro-N-(6-methoxy-1,3-
Compound Name:
benzothiazol-2-yl)acetamide

CAS No.: 3427-30-3

Cat. No.: B1298287

Get Quote

\ J

3-(Trifluoromethyl)benzoyl chloride, also known as m-trifluoromethylbenzoyl chloride, is a
pivotal reagent in modern organic synthesis[2]. Its significance lies not just in its reactivity as an
acyl chloride but in the strategic introduction of the trifluoromethyl (-CF3) group into molecular
scaffolds[3]. The -CFs group is a cornerstone of contemporary drug design; its high
electronegativity and lipophilicity can dramatically enhance a molecule's metabolic stability,
membrane permeability, and binding affinity to biological targets[3][4]. Consequently, 3-
(trifluoromethyl)benzoyl chloride serves as a key intermediate in the synthesis of a wide array
of pharmaceuticals, particularly kinase inhibitors for oncology, as well as advanced
agrochemicals[2][3][4][5].

This guide provides a comprehensive overview of its chemical structure, core properties,
applications in drug development, detailed experimental protocols, and essential safety and
handling procedures.

Chemical Structure and Identification
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The molecular structure of 3-(Trifluoromethyl)benzoyl chloride consists of a benzene ring
substituted with a trifluoromethyl group at the meta-position and a benzoyl chloride functional

group.

IUPAC Name: 3-(trifluoromethyl)benzoyl chloride[2][5]

Synonyms: m-Trifluoromethylbenzoyl chloride, a,a,a-Trifluoro-m-toluoyl chloride[2][5][6]

Molecular Formula: CsHaCIFsO[2][7]

Molecular Weight: 208.57 g/mol [8]

Caption: 2D structure of 3-(Trifluoromethyl)benzoyl chloride.

Physicochemical Properties

The properties of 3-(Trifluoromethyl)benzoyl chloride make it a reactive yet manageable
laboratory reagent. It is a colorless to light yellow liquid that is sensitive to moisture.

Property Value Source(s)

Colorless to light yellow clear

Appearance iquid [2][3]
Boiling Point 184-186 °C / 750 mmHg [6]119]
Density ~1.383- 1.4 g/cm3 at 25 °C [21[61[9]
Refractive Index (n20/D) ~1.477 [6][9]
Flash Point 113 °C (235.4 °F) - closed cup [6][10]
Purity >98% [31[6]
Solubility Sparingly soluble in water 5]

(reacts)

Application in Drug Development: Synthesis of
Kinase Inhibitors
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A primary application of 3-(trifluoromethyl)benzoyl chloride is in the synthesis of complex
organic molecules for the pharmaceutical industry, particularly in the development of kinase
inhibitors[4][11][12]. Kinases are enzymes that are crucial in cell signaling pathways, and their
dysregulation is a known cause of many cancers[11][12].

The trifluoromethylphenyl moiety introduced by this reagent is a key component of the
pharmacophore in many targeted therapies, as it can enhance binding to the kinase active
site[4][11]. The core reaction is the acylation of an appropriate amine to form a stable N-
substituted benzamide, a structural motif central to many kinase inhibitors[11][13].
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Caption: Role of 3-(Trifluoromethyl)benzoyl chloride in kinase inhibitor synthesis.

Experimental Protocol: Acylation of an Aromatic
Amine

This protocol details a general, self-validating method for the synthesis of an N-aryl-3-
(trifluoromethyl)benzamide, a common intermediate in drug discovery workflows. The causality
behind the choice of reagents is critical: a non-nucleophilic base is used to neutralize the HCI
byproduct without competing with the primary amine nucleophile.

Objective: To synthesize an N-substituted amide via nucleophilic acyl substitution.

Materials:
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e 3-(Trifluoromethyl)benzoyl chloride (1.0 equiv.)

e Aromatic amine (e.g., aniline) (1.0 equiv.)

o Triethylamine (EtsN) or Pyridine (1.1 equiv., as a non-nucleophilic base)
e Anhydrous Dichloromethane (DCM)

e 1 M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (NazSOa)
Procedure:

e Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen), dissolve the aromatic amine (1.0 equiv.) and triethylamine (1.1 equiv.) in
anhydrous DCM.

e Cooling: Cool the stirred solution to 0 °C in an ice bath. This is crucial to control the
exothermic reaction and minimize side-product formation.

» Reagent Addition: Slowly add a solution of 3-(trifluoromethyl)benzoyl chloride (1.0 equiv.) in
anhydrous DCM to the reaction mixture dropwise over 15-20 minutes.

e Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. The
progress should be monitored by Thin-Layer Chromatography (TLC) until the starting amine
is consumed.

o Work-up & Quenching: Transfer the reaction mixture to a separatory funnel and quench with
deionized water.

o Extraction & Washing:

o Wash the organic layer sequentially with 1 M HCI to remove excess triethylamine.
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o Wash with saturated NaHCOs solution to remove any unreacted acyl chloride and acidic
byproducts.

o Wash with brine to remove residual water.

e Drying and Concentration: Dry the separated organic layer over anhydrous MgSOQa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by recrystallization or flash column
chromatography on silica gel to yield the pure N-aryl-3-(trifluoromethyl)benzamide.
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Caption: Workflow for the acylation of an amine with 3-(Trifluoromethyl)benzoyl chloride.
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Safety, Handling, and Stability

As an acyl chloride, 3-(Trifluoromethyl)benzoyl chloride is a corrosive and moisture-sensitive
compound that requires careful handling.

o Hazards: Causes severe skin burns and eye damage[8][14]. May cause respiratory
irritation[8]. It reacts with water, including atmospheric moisture, to liberate toxic and
corrosive gases such as hydrogen chloride and hydrogen fluoride[5][8].

e Personal Protective Equipment (PPE): Always handle in a well-ventilated chemical fume
hood. Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a face shield. A lab
coat is mandatory[8][14].

» Handling: Use only under an inert atmosphere (nitrogen or argon). Keep containers tightly
closed when not in use. Avoid contact with water, alcohols, strong bases, and oxidizing
agents[8][15].

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. The
compound is moisture-sensitive and should be stored under an inert gas[2][8].

o Spill & Disposal: In case of a spill, absorb with a dry, inert material (e.g., sand or vermiculite)
and place in a suitable container for disposal. Do not use water for cleanup. Dispose of
contents/container to an approved waste disposal plant[15].

Conclusion

3-(Trifluoromethyl)benzoyl chloride is a high-value reagent for chemical synthesis, offering a
reliable method for incorporating the trifluoromethylphenyl group into target molecules. Its utility
is most pronounced in the field of drug discovery, where this moiety is known to confer
desirable pharmacokinetic properties. While its reactivity requires rigorous safety precautions,
particularly its moisture sensitivity and corrosivity, the synthetic advantages it provides make it
an indispensable tool for researchers and scientists in the pharmaceutical and agrochemical
industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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